amine CAS No. 24282-74-4](/img/no-structure.png)
[(1-benzofuran-2-yl)methyl](propyl)amine
Overview
Description
“(1-benzofuran-2-yl)methylamine” is a compound that belongs to the class of organic compounds known as benzofurans . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
Benzofuran compounds can be synthesized through various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade . Another method involves the use of proton quantum tunneling, which results in fewer side reactions and high yield .Molecular Structure Analysis
The molecular structure of “(1-benzofuran-2-yl)methylamine” includes a benzofuran ring as a core structural unit . The InChI code for this compound is 1S/C10H11NO/c1-11-7-9-6-8-4-2-3-5-10(8)12-9/h2-6,11H,7H2,1H3 .Chemical Reactions Analysis
Benzofuran compounds can undergo various chemical reactions. For example, a novel series of chalcones, 3-aryl-1-(5-bromo-1-benzofuran-2-yl)-2-propanones propenones, were designed, synthesized, and characterized .Mechanism of Action
While the specific mechanism of action for “(1-benzofuran-2-yl)methylamine” is not mentioned in the available data, benzofuran compounds in general have been found to exhibit various biological activities. For instance, some benzofuran derivatives have anti-hepatitis C virus activity and are expected to be effective therapeutic drugs for hepatitis C disease .
Safety and Hazards
The safety information for “(1-benzofuran-2-yl)methylamine” indicates that it may pose certain hazards. For instance, “(1-benzofuran-2-yl)methylamine” has hazard statements H302, H315, H318, H335, indicating potential harm if swallowed, skin irritation, eye damage, and respiratory irritation respectively .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(1-benzofuran-2-yl)methyl](propyl)amine involves the reaction of 1-benzofuran-2-carboxaldehyde with propylamine in the presence of a reducing agent to form the intermediate [(1-benzofuran-2-yl)methyl]propylamine. This intermediate is then subjected to reductive amination with formaldehyde to yield the final product.", "Starting Materials": [ "1-benzofuran-2-carboxaldehyde", "propylamine", "reducing agent", "formaldehyde" ], "Reaction": [ "Step 1: 1-benzofuran-2-carboxaldehyde is reacted with propylamine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the intermediate [(1-benzofuran-2-yl)methyl]propylamine.", "Step 2: The intermediate [(1-benzofuran-2-yl)methyl]propylamine is then subjected to reductive amination with formaldehyde in the presence of a reducing agent, such as sodium cyanoborohydride or sodium triacetoxyborohydride, to yield the final product, [(1-benzofuran-2-yl)methyl](propyl)amine." ] } | |
CAS RN |
24282-74-4 |
Product Name |
[(1-benzofuran-2-yl)methyl](propyl)amine |
Molecular Formula |
C12H15NO |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
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![N-[(5-methylfuran-2-yl)methyl]cyclopentanamine](/img/structure/B6152968.png)